Cas no 2229190-79-6 (2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid
• CAS No: 2229190-79-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5838283
• PubChem ID: 165712340
• Update Time: 2025-05-25

2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid
• 2229190-79-6
• EN300-1763732

• Inchi： 1S/C8H10N2O3/c1-8(13,7(11)12)4-6-2-3-9-5-10-6/h2-3,5,13H,4H2,1H3,(H,11,12)
• InChI Key： XYZSHTSPGUOMHF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CN=CN=1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid

Comprehensive Overview of 2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid (CAS No. 2229190-79-6)

2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid (CAS No. 2229190-79-6) is a novel organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and hydroxy acid moieties, exhibits potential applications in drug development, particularly in targeting metabolic pathways and enzyme inhibition. Its molecular structure combines a pyrimidin-4-yl group with a 2-hydroxy-2-methylpropanoic acid backbone, making it a versatile intermediate for synthesizing more complex molecules.

Recent studies have highlighted the role of 2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid in modulating cellular processes, such as inflammation and oxidative stress. Researchers are particularly interested in its potential as a precursor for small-molecule inhibitors, which are increasingly sought after in oncology and neurodegenerative disease research. The compound's CAS No. 2229190-79-6 is frequently referenced in patent filings and academic papers, underscoring its growing importance in medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of 2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid in drug discovery?" The answer lies in its ability to interact with biological targets, such as kinases and receptors, which are critical in disease progression. Additionally, its hydrophilic properties and structural stability make it an attractive candidate for formulation development, addressing challenges like bioavailability and solubility in modern therapeutics.

Another trending topic is the synthetic routes for CAS No. 2229190-79-6. Organic chemists are exploring efficient methods to produce this compound with high yield and purity, often leveraging green chemistry principles to minimize environmental impact. This aligns with the broader industry shift toward sustainable and cost-effective manufacturing processes, a key concern for pharmaceutical companies and regulatory bodies alike.

From an SEO perspective, terms like "2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid supplier" and "CAS 2229190-79-6 price" are frequently queried, reflecting commercial interest in this compound. Suppliers and distributors are increasingly listing this product to meet demand from research institutions and biotech firms. Its non-toxic profile and regulatory compliance further enhance its marketability, avoiding the pitfalls associated with restricted or hazardous substances.

In summary, 2-hydroxy-2-methyl-3-(pyrimidin-4-yl)propanoic acid (CAS No. 2229190-79-6) represents a promising frontier in pharmaceutical innovation. Its multifaceted applications, coupled with its alignment with current research trends, position it as a compound of high relevance in both academic and industrial settings. As investigations continue, its role in advancing precision medicine and therapeutic development is expected to expand, making it a subject of enduring scientific and commercial interest.